Cas no 2320178-27-4 (N-{7-oxaspiro3.5nonan-1-yl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide)

• Product Name: N-{7-oxaspiro3.5nonan-1-yl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide
• CAS No: 2320178-27-4
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 5338748
• Update Time: 2025-07-02

N-{7-oxaspiro3.5nonan-1-yl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-oxoquinazolin-3(4H)-yl)-N-(7-oxaspiro[3.5]nonan-1-yl)acetamide
• N-(7-oxaspiro[3.5]nonan-3-yl)-2-(4-oxoquinazolin-3-yl)acetamide
• N-{7-oxaspiro3.5nonan-1-yl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide

• Inchi： 1S/C18H21N3O3/c22-16(20-15-5-6-18(15)7-9-24-10-8-18)11-21-12-19-14-4-2-1-3-13(14)17(21)23/h1-4,12,15H,5-11H2,(H,20,22)
• InChI Key： SEKMHWSJNXWCCJ-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CCC2NC(CN1C=NC2C=CC=CC=2C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 542
• XLogP3: 1.2
• Topological Polar Surface Area: 71

Additional information on N-{7-oxaspiro3.5nonan-1-yl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide

Comprehensive Overview of N-{7-oxaspiro[3.5]nonan-1-yl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide (CAS No. 2320178-27-4)

The compound N-{7-oxaspiro[3.5]nonan-1-yl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide (CAS No. 2320178-27-4) is a sophisticated synthetic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the 7-oxaspiro[3.5]nonane moiety and the 4-oxo-3,4-dihydroquinazoline scaffold, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small molecules like N-{7-oxaspiro[3.5]nonan-1-yl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide has surged, driven by the growing need for innovative treatments in oncology, neurology, and immunology. The compound's spirocyclic and quinazolinone components are known to contribute to its stability and bioavailability, which are critical factors in drug development. These attributes align with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

The synthesis of CAS No. 2320178-27-4 involves multi-step organic reactions, often starting from readily available precursors such as 7-oxaspiro[3.5]nonane and 3,4-dihydroquinazolin-4-one. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the complexity of its architecture, the compound is frequently explored in computational drug design, where molecular docking studies predict its binding affinity for various enzymes and receptors.

One of the most frequently asked questions about N-{7-oxaspiro[3.5]nonan-1-yl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide revolves around its potential applications in treating chronic diseases. Preliminary studies suggest that its quinazolinone core may inhibit key enzymes involved in inflammatory pathways, making it a candidate for autoimmune disorder research. Additionally, its spirocyclic structure could enhance blood-brain barrier penetration, a property highly sought after in neurodegenerative disease therapeutics.

From an industrial perspective, CAS No. 2320178-27-4 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to produce this compound, reducing reliance on hazardous reagents. This aligns with global initiatives to minimize the environmental impact of pharmaceutical manufacturing, a topic of high relevance in today's scientific community.

Another area of interest is the compound's potential role in combination therapies. Given the rise of drug resistance in various diseases, the ability of N-{7-oxaspiro[3.5]nonan-1-yl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide to synergize with existing medications is under active investigation. Its mechanism of action, possibly involving allosteric modulation or protein-protein interaction disruption, could open new avenues for multi-targeted treatment strategies.

In conclusion, N-{7-oxaspiro[3.5]nonan-1-yl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide represents a fascinating intersection of synthetic chemistry and biomedical research. Its unique structural motifs and diverse biological potential position it as a compound worthy of continued exploration. As scientific understanding of its properties deepens, it may well emerge as a key player in the next generation of therapeutic agents addressing some of humanity's most pressing health challenges.